Cas no 1372558-36-5 (Chlorantholide E)

Chlorantholide E structure
Chlorantholide E structure
Product Name:Chlorantholide E
CAS No:1372558-36-5
MF:C15H18O5
MW:278.300425052643
CID:2087144
PubChem ID:101574499
Update Time:2025-04-21

Chlorantholide E Chemical and Physical Properties

Names and Identifiers

    • Chlorantholide E
    • 9alpha-Hydroxychlorantholide D
    • 8
    • (4aS,8aS,9S,9aR)-9,9a-dihydroxy-3,5,8a-trimethyl-4,4a,8,9-tetrahydrobenzo[f][1]benzofuran-2,7-dione
    • 1372558-36-5
    • AKOS040761492
    • CS-0023880
    • Inchi: 1S/C15H18O5/c1-7-4-9(16)6-14(3)10(7)5-11-8(2)12(17)20-15(11,19)13(14)18/h4,10,13,18-19H,5-6H2,1-3H3/t10-,13-,14-,15+/m0/s1
    • InChI Key: MNNCBMRTYDNEHU-FBUXBERBSA-N
    • SMILES: O1C(C(C)=C2C[C@H]3C(C)=CC(C[C@]3(C)[C@@H]([C@]12O)O)=O)=O

Computed Properties

  • Exact Mass: 278.11500
  • Monoisotopic Mass: 278.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 514.5±50.0 °C at 760 mmHg
  • Flash Point: 195.8±23.6 °C
  • Solubility: Slightly soluble (31 g/l) (25 º C),
  • PSA: 83.83000
  • LogP: 0.85450
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

Chlorantholide E Security Information

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